Cas no 2243508-76-9 (rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide)
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
- 2243508-76-9
- EN300-6482513
-
- Inchi: 1S/C11H18N4O/c1-8(16)14-4-9-3-12-5-10(9)11-6-13-7-15(11)2/h6-7,9-10,12H,3-5H2,1-2H3,(H,14,16)/t9-,10+/m0/s1
- InChI Key: FZOLMUPKULIYSA-VHSXEESVSA-N
- SMILES: O=C(C)NC[C@@H]1CNC[C@H]1C1=CN=CN1C
Computed Properties
- Exact Mass: 222.14806121g/mol
- Monoisotopic Mass: 222.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 59Ų
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6482513-0.05g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 0.05g |
$1140.0 | 2025-03-15 | |
| Enamine | EN300-6482513-0.1g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 0.1g |
$1195.0 | 2025-03-15 | |
| Enamine | EN300-6482513-0.25g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 0.25g |
$1249.0 | 2025-03-15 | |
| Enamine | EN300-6482513-0.5g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 0.5g |
$1302.0 | 2025-03-15 | |
| Enamine | EN300-6482513-1.0g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 1.0g |
$1357.0 | 2025-03-15 | |
| Enamine | EN300-6482513-2.5g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 2.5g |
$2660.0 | 2025-03-15 | |
| Enamine | EN300-6482513-5.0g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 5.0g |
$3935.0 | 2025-03-15 | |
| Enamine | EN300-6482513-10.0g |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide |
2243508-76-9 | 95.0% | 10.0g |
$5837.0 | 2025-03-15 |
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
Research Brief on rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide (CAS: 2243508-76-9)
The compound rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide (CAS: 2243508-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.
Recent studies have highlighted the structural uniqueness of rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide, which features a pyrrolidine scaffold substituted with a methylimidazole moiety and an acetamide group. This configuration is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS) and oncology-related pathways. Computational modeling and in vitro assays suggest that the compound may modulate neurotransmitter receptors or enzyme activity, though further validation is required.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes for rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide, optimizing yield and purity through asymmetric catalysis. The study reported a scalable method with a 78% enantiomeric excess (ee), which is critical for future preclinical development. Additionally, the compound demonstrated favorable pharmacokinetic properties in rodent models, including good oral bioavailability and blood-brain barrier penetration.
Another key area of investigation involves the compound's potential as an anticancer agent. Preliminary data from cell-based assays indicate that rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide exhibits inhibitory effects on tumor cell proliferation, possibly through interference with DNA repair mechanisms. However, the exact molecular target(s) remain under investigation, with hypotheses pointing to kinases or epigenetic regulators.
Despite these promising findings, challenges persist. For instance, the racemic nature of the compound may necessitate further resolution into its enantiomers to evaluate individual bioactivity and toxicity profiles. Moreover, comprehensive in vivo studies are needed to assess long-term safety and efficacy. Collaborative efforts between academic and industrial researchers are underway to address these gaps, with several patents filed in 2024 covering novel derivatives and formulations.
In conclusion, rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide represents a compelling candidate for therapeutic development, with applications spanning neurology and oncology. Continued research into its mechanism of action and optimization of its chemical properties will be pivotal in advancing this molecule toward clinical trials. This brief underscores the importance of interdisciplinary collaboration to unlock its full potential in addressing unmet medical needs.
2243508-76-9 (rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)